Cas no 393838-27-2 (4-bis(prop-2-en-1-yl)sulfamoyl-N-4-bromo-2-(2-chlorobenzoyl)phenylbenzamide)

• Product Name: 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-bromo-2-(2-chlorobenzoyl)phenylbenzamide
• CAS No: 393838-27-2
• MF: C₂₆H₂₂BrClN₂O₄S
• MW: 573.885883808136
• CID: 6016181
• PubChem ID: 4983648
• Update Time: 2025-05-20

4-bis(prop-2-en-1-yl)sulfamoyl-N-4-bromo-2-(2-chlorobenzoyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-bromo-2-(2-chlorobenzoyl)phenylbenzamide
• Benzamide, N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-4-[(di-2-propen-1-ylamino)sulfonyl]-
• N-(4-bromo-2-(2-chlorobenzoyl)phenyl)-4-(N,N-diallylsulfamoyl)benzamide
• Oprea1_639388
• F0715-0093
• 393838-27-2
• AKOS024598129
• 4-[bis(prop-2-en-1-yl)sulfamoyl]-N-[4-bromo-2-(2-chlorobenzoyl)phenyl]benzamide
• 4-[bis(prop-2-enyl)sulfamoyl]-N-[4-bromo-2-(2-chlorobenzoyl)phenyl]benzamide

• Inchi： 1S/C26H22BrClN2O4S/c1-3-15-30(16-4-2)35(33,34)20-12-9-18(10-13-20)26(32)29-24-14-11-19(27)17-22(24)25(31)21-7-5-6-8-23(21)28/h3-14,17H,1-2,15-16H2,(H,29,32)
• InChI Key： VCOMJXIRGPQDCD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1C(=O)C1=CC=CC=C1Cl)(=O)C1=CC=C(S(N(CC=C)CC=C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 572.01722g/mol
• Monoisotopic Mass: 572.01722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• pka: 10.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-bromo-2-(2-chlorobenzoyl)phenylbenzamide

Introduction to 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-bromo-2-(2-chlorobenzoyl)phenylbenzamide (CAS No. 393838-27-2)

4-bis(prop-2-en-1-yl)sulfamoyl-N-4-bromo-2-(2-chlorobenzoyl)phenylbenzamide (CAS No. 393838-27-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a sulfamoyl group, a bromo substituent, and a chlorobenzoyl moiety. These functional groups contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.

The molecular structure of 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-bromo-2-(2-chlorobenzoyl)phenylbenzamide is particularly noteworthy. The presence of the sulfamoyl group, which is a common functional group in many drugs, suggests that this compound may exhibit antibacterial or antifungal properties. The bromo substituent and the chlorobenzoyl moiety further enhance its pharmacological profile by influencing its solubility, stability, and target specificity.

Recent studies have explored the potential of 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-bromo-2-(2-chlorobenzoyl)phenylbenzamide in various therapeutic areas. One notable application is in the treatment of bacterial infections. Research has shown that compounds with similar structural features exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-bromo-2-(2-chlorobenzoyl)phenylbenzamide a valuable candidate for developing new antibiotics to combat multidrug-resistant strains.

In addition to its antibacterial properties, 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-bromo-2-(2-chlorobenzoyl)phenylbenzamide has also been investigated for its potential anticancer activity. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of key signaling pathways that are crucial for cancer cell survival and proliferation.

The pharmacokinetic properties of 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-bromo-2-(2-chlorobenzoyl)phenylbenzamide have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. Its high solubility and stability in physiological conditions contribute to its bioavailability and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-bromo-2-(2-chlorobenzoyl)phenylbenzamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies.

The synthetic route for producing 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-bromo-2-(2-chlorobenzoyl)phenylbenzamide has been optimized to ensure high yield and purity. The synthesis involves several steps, including the formation of the sulfamoyl group, the introduction of the bromo substituent, and the coupling with the chlorobenzoyl moiety. These steps are carefully controlled to minimize impurities and ensure the quality of the final product.

In conclusion, 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-bromo-2-(2-chlorobenzoyl)phenylbenzamide (CAS No. 393838-27-2) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of antibacterial and anticancer therapy. Ongoing clinical trials will provide valuable insights into its safety and efficacy, potentially leading to new treatments for various diseases.